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Compound of Interest

Compound Name: ML117

Cat. No.: B1238370

Topic: Personal Protective Equipment for Handling ML162

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with ML162 (also known as CID
3689413), a covalent inhibitor of glutathione peroxidase 4 (GPX4) that induces ferroptosis.[1][2]
[3][4] Adherence to these guidelines is essential for ensuring laboratory safety and the integrity
of experimental results.

Personal Protective Equipment (PPE)

When handling ML162, a comprehensive approach to personal protection is necessary to
minimize exposure and ensure safety. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale
Chemical safety To protect against splashes or
Eye Protection glasses/goggles or a full-face dust, which may cause eye
shield. irritation.[5]

Wear resistant gloves (e.g., )
o ) To prevent skin contact. Wash
) nitrile). Discard gloves that
Hand Protection ) ) hands thoroughly after
show tears, pinholes, or signs

handling.[6]

of wear.

Lab coat, apron, or coveralls To prevent skin contact and
Skin and Body Protection as appropriate. Closed-toe contamination of personal

shoes are mandatory. clothing.

Use in a well-ventilated area. If

) ) dust or aerosols may be To avoid inhalation of dust or

Respiratory Protection

generated, use a NIOSH- vapors.[5]

approved respirator.

Handling and Storage

Proper handling and storage are critical to maintain the stability of ML162 and ensure the
safety of laboratory personnel.

» Handling: Avoid all personal contact, including inhalation.[5] Do not ingest, inhale, or allow
contact with eyes, skin, or clothing.[1] Wash hands and any exposed skin thoroughly after
handling.[1][3] ML162 should be handled in a well-ventilated area, preferably under a
chemical fume hood, especially when working with the solid form or preparing stock

solutions.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[6] The
compound is supplied as a crystalline solid and should be stored at -20°C for long-term
stability (=4 years).[1]

Quantitative Data Summary

The following table summarizes key quantitative data for ML162.
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Property Value Source
CAS Number 1035072-16-2 (2121031171
Molecular Formula C23H22CI2N203S [11[2][3]
Molecular Weight 477.4 g/mol [1112][3]
Appearance Crystalline solid [1]

Purity >95% to =98% (HPLC) [1][3]
Storage Temperature -20°C [1]

DMSO: ~25 mg/mLEthanol: ~1
Solubility mg/mLDimethylformamide: [1]
~10 mg/mL

Sparingly soluble. For aqueous
buffers, first dissolve in DMSO
then dilute. A 1:4 solution of

N DMSO:PBS (pH 7.2) yields a

Aqueous Solubility N ) [1]

solubility of approximately 0.2
mg/mL. Agueous solutions are
not recommended for storage

for more than one day.

Experimental Protocols
General Protocol for In Vitro Cell-Based Assays:
This protocol provides a general guideline for treating cells with ML162 to induce ferroptosis.

Specific concentrations and incubation times will need to be optimized for your particular cell
line and experimental conditions.

e Stock Solution Preparation:

o Prepare a high-concentration stock solution of ML162 by dissolving the solid compound in
an appropriate organic solvent such as DMSO.[1] For example, to prepare a 10 mM stock
solution, dissolve 4.774 mg of ML162 in 1 mL of DMSO.
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o Sonicate if necessary to ensure complete dissolution.[4]

o Store the stock solution at -80°C for up to one year.[4]

e Cell Seeding:

o Seed cells in appropriate culture vessels (e.g., 96-well plates) at a density that will ensure
they are in the exponential growth phase at the time of treatment.

o Allow cells to adhere and grow overnight under standard culture conditions (e.g., 37°C,
5% CO2).

e Treatment with ML162:

o On the day of the experiment, prepare working solutions of ML162 by diluting the stock
solution in cell culture medium to the desired final concentrations. Note that the final
DMSO concentration should be kept low (typically <0.5%) to avoid solvent-induced toxicity.

o Remove the old medium from the cells and replace it with the medium containing the
various concentrations of ML162.

o Include appropriate controls, such as a vehicle control (medium with the same
concentration of DMSO as the highest ML162 concentration) and a positive control for
ferroptosis if available (e.g., Erastin or RSL3).

e Incubation:
o Incubate the cells for the desired period (e.g., 4-24 hours).[4]
o Assessing Cell Viability and Ferroptosis:

o After incubation, assess cell viability using a suitable method, such as a resazurin-based
assay or trypan blue exclusion.

o To confirm that cell death is due to ferroptosis, co-treatment with a ferroptosis inhibitor like
Ferrostatin-1 can be performed.[8]

Signaling Pathway and Workflow
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ML162 induces a form of regulated cell death called ferroptosis. It primarily acts by covalently
inhibiting glutathione peroxidase 4 (GPX4), a key enzyme that detoxifies lipid peroxides.[2][4]
Inhibition of GPX4 leads to an accumulation of lipid reactive oxygen species (ROS), resulting in
oxidative damage to the cell membrane and ultimately cell death. Some studies also suggest
that ML162 can inhibit thioredoxin reductase 1 (TXNRD1).[8]
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Caption: Mechanism of ML162-induced ferroptosis via inhibition of GPX4.

Disposal Plan
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Unused ML162 and contaminated materials should be disposed of as chemical waste in
accordance with local, state, and federal regulations.

e Solid Waste: Collect solid ML162 and any contaminated disposable labware (e.g., pipette
tips, tubes) in a designated, labeled hazardous waste container.

» Liquid Waste: Collect liquid waste containing ML162, such as unused stock solutions or cell
culture medium, in a labeled hazardous waste container. Do not pour down the drain.

» Decontamination: Decontaminate work surfaces with an appropriate solvent and cleaning
agent.

e Waste Disposal Vendor: All waste must be disposed of through an approved hazardous
waste disposal company. Ensure that the waste is properly packaged and labeled before
collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1238370#personal-protective-equipment-for-
handling-ml117]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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